Across the globe, ambitious sustainability goals of companies, countries, and regions, combined with dramatically increasing prices and limited availability of fossil fuels, lead chemical companies to develop new energy supply strategies. Electrification plays an essential role in these concepts. This paper aims to give an overview on various approaches and technologies and their applicability and limitations in the context of fine chemicals production. Focus is the discussion of the Power-2-Heat approach, in particular heat pumps, for the supply of process heat. Central, subcentral, and decentral integration concepts of heat pumps into fine chemical plants are discussed, under the aspects of efficiency and flexibility. It is concluded that future energy supply systems in plants will need to be increasingly complex to be able to provide heat at various temperature levels economically, efficiently, and reliably under varying availabilities and prices of green electricity and green fuels.

As two-dimensional (2D) materials have been gathering interest owing to their characteristic properties, diverse methods to synthesize 2D materials have been studied. However, when it comes to the fabrication of 2D membranes, there are still critical challenges related to the scalability and homogeneity of the membranes. To overcome these issues, support-mediated interfacial synthesis has been suggested as a scalable fabrication method. Among diverse interfaces between different phases or substances, the method utilizing the liquid/liquid interface where the sharp interface is formed between two immiscible solvents will be explored. In this review, 2D covalent–organic framework and 2D metal–organic framework membranes fabricated at the liquid/liquid interfaces via support-mediated interfacial synthesis will be discussed. Finally, perspectives of this method on the aspect of scale-up will be investigated.

Anthropogenic accumulation of atmospheric carbon dioxide (CO2) rises many environmental issues, including global warming, ocean acidification, and glacial ablation. Electrocatalytic carbon dioxide reduction reaction (CO2RR) is an efficient approach to reducing atmospheric CO2 concentration as well as producing value-added chemicals. Single-atom electrocatalysts (SAECs) have attracted much attention due to their remarkable electrocatalytic performance. The synthetic methods of SAECs can significantly affect the structure and, thus the catalytic performance of energy conversion reactions like CO2RR. However, the underlying mechanism of the impacts has been largely overlooked. The focus of this short review is to reveal the correlation of synthetic methods with the catalytic performance of SAECs for CO2RR and provide insights for future research in this field.

Microkinetic modeling is commonly used in heterogeneous catalysis to study reaction mechanisms and compute information such as the reaction rates, selectivity, degrees of rate control, surface coverages, and so on, under reaction conditions. Typically, these models are formulated by invoking many approximations that ultimately lower their quantitative accuracy. Here, we discuss how some of the approximations commonly employed can be improved by using machine-learning techniques. In particular, we discuss (i) improved estimation of enthalpy and entropy of adsorbates and transition states, (ii) overcoming the mean-field assumption at the fast-diffusion limit, and (iii) quantification of prediction uncertainties to improve the predictive accuracy of microkinetic models and assess their reliability. We finally present our outlook on how machine learning holds great promise in modeling complex catalytic systems and specifically the need for advances in building data-driven models when the underlying data are imperfect, that is, they are sparse, collated from disparate sources, and are of differing accuracies.

Redox flow battery (RFB) has been widely considered to be one of the most promising grid-scale energy-storage technology. The membrane, namely separator, serves as preventing the crossover of the positive and negative active species, while facilitating the transport of the supporting electrolyte ions, is crucial to achieve a high performance and a long-term stability for an RFB. Advances in RFBs require high-performance and low-cost membranes with high ion-selective transport for the application of large-scale energy storage. Two-dimensional (2D) materials have emerged as promising functional materials owing to their atomic-scale thickness and unique physical/chemical properties, which have great potential in the application of RFB membrane. Focusing on the recent state-of-the-art of 2D materials, in this mini review, various 2D materials applied in the membrane for RFB are briefly introduced. A perspective on the near-future developments of 2D materials in RFB membranes is presented.

Electrification is a key factor for achieving carbon neutrality of the chemical industry. There are multiple approaches in the current discussion, which differ greatly in terms of technical readiness levels and fields of application. None of those individual approaches alone will reach the great aim, therefore one needs to look at all of them, and define a strategy for when and how they can be brought into play. Also, the contexts of raw material feedstocks and energy sourcing need to be considered. This paper proposes such a stagewise strategy, with immediate, mid-term, and long-term fields of action. It also provides an overview and evaluation of all process technology options for electrification currently in discussion in the technical community.

Electrochemical advanced oxidation processes (EAOPs) generating homogeneous or heterogeneous hydroxyl radicals have received great attention because these represent a real solution to fulfill Sustainable Development Goal 6 (SDG6), however, persulfate/sulfate-radical-based EAOPs (S2O82−/SO4•−-EAOPs) have been widely investigated during the past decade, as an innovative and efficient electrochemical SDG6 solution for degrading refractory organic contaminants and waterborne agents. In this minireview, the state-of-the-art of the electrocatalytic production of S2O82− and SO4•− is comprehensively analyzed and classified, and then, the current progress on the research of the mechanisms related to the electrosynthesis and electroactivation is summarized. Several viewpoints and controversies on the mechanisms are given as well as the developments that might be addressed in future, are highlighted in the end. Overall, further developments on the S2O82−/SO4•−-EAOPs depend on design, nature, and high-efficiency electrocatalysts’ composition to achieve an efficient reaction-process control as well as a real applicability (as in situ or ex situ approaches) and boosting the reaction systems.

Abstract not available

Owing to their ultrahigh utilization of active sites, single-atom catalysts (SACs) with electronic features that depend on metal centers and coordination microenvironments are fantastic materials for catalyzing the advanced oxidation processes (AOPs) of peroxymonosulfate (PMS). Catalytic active sites in SACs and the corresponding mechanisms in PMS systems are essential to exploring and increasing performance. In this review, SACs for PMS-activated AOPs include Fe–SACs, Co–SACs, and other metal–SACs are introduced with their coordination microenvironments. The main mechanisms and pathways of these SACs activating PMS are further summarized and discussed. Finally, the challenges and research need of SACs are emphasized.

Abstract not available